Cas no 84913-19-9 (4-bromophenethyl-4-methylbenzenesulfonate)

• Product Name: 4-bromophenethyl-4-methylbenzenesulfonate
• CAS No: 84913-19-9
• MF: C₁₅H₁₅BrO₃S
• MW: 355.246802568436
• CID: 2143682
• PubChem ID: 14606696
• Update Time: 2025-05-25

4-bromophenethyl-4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 4-bromophenethyl-4-methylbenzenesulfonate
• DB-316427
• EN300-7135339
• SCHEMBL828951
• 2-(4-bromophenyl)ethyl 4-methylbenzenesulfonate
• 84913-19-9
• 2-(4-bromophenyl)ethyl p-toluenesulfonate
• 4-bromophenethyl 4-methylbenzenesulfonate
• VOZBIRPGWMZHFK-UHFFFAOYSA-N
• 2-(4-bromophenyl)ethyl 4-methylbenzene-1-sulfonate
• AS-88183

• Inchi： 1S/C15H15BrO3S/c1-12-2-8-15(9-3-12)20(17,18)19-11-10-13-4-6-14(16)7-5-13/h2-9H,10-11H2,1H3
• InChI Key： VOZBIRPGWMZHFK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCOS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 353.99253g/mol
• Monoisotopic Mass: 353.99253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 4-bromophenethyl-4-methylbenzenesulfonate

Professional Introduction to Compound with CAS No. 84913-19-9 and Product Name: 4-bromophenethyl-4-methylbenzenesulfonate

The compound with CAS No. 84913-19-9, identified by the product name 4-bromophenethyl-4-methylbenzenesulfonate, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of 4-bromophenethyl-4-methylbenzenesulfonate consists of a benzenesulfonate moiety linked to a brominated phenethyl group, which contributes to its distinctive chemical behavior and reactivity. Such structural features make it a valuable candidate for further exploration in synthetic chemistry and pharmacological research.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate sulfonate functional groups. Sulfonates are known for their ability to enhance the solubility and bioavailability of active pharmaceutical ingredients (APIs), making them particularly useful in formulating drugs for oral and parenteral administration. The presence of the sulfonate group in 4-bromophenethyl-4-methylbenzenesulfonate not only improves its solubility but also provides a site for further chemical modification, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

The bromophenethyl moiety in the compound's structure is another critical feature that contributes to its potential therapeutic applications. Brominated aromatic compounds have been extensively studied for their role in various biological processes, including enzyme inhibition and receptor binding. The bromine atom can serve as a handle for further functionalization, allowing researchers to design molecules with enhanced binding affinity and selectivity. This makes 4-bromophenethyl-4-methylbenzenesulfonate a promising scaffold for developing new drugs targeting specific biological pathways.

Recent studies have highlighted the importance of 4-bromophenethyl-4-methylbenzenesulfonate in the context of medicinal chemistry. Researchers have demonstrated its potential as an intermediate in the synthesis of more complex molecules with therapeutic relevance. For instance, derivatives of this compound have been explored as candidates for treating neurological disorders, where precise modulation of molecular interactions is crucial. The ability to fine-tune the structure of 4-bromophenethyl-4-methylbenzenesulfonate allows for the development of drugs that can selectively target pathological pathways without affecting normal physiological processes.

The sulfonate group in 4-bromophenethyl-4-methylbenzenesulfonate also plays a significant role in its interaction with biological targets. Sulfonamides are well-known for their ability to mimic carboxylic acid groups, which are essential for many enzymatic reactions. By incorporating a sulfonate moiety, researchers can enhance the binding affinity of their compounds to specific enzymes or receptors. This has led to the development of sulfonamide-based drugs that are highly effective in treating conditions such as diabetes, infections, and inflammation.

In addition to its pharmacological potential, 4-bromophenethyl-4-methylbenzenesulfonate has been studied for its role in chemical synthesis. The compound serves as a versatile intermediate that can be used to construct more complex molecules through various organic reactions. For example, nucleophilic substitution reactions at the bromine atom can be employed to introduce new functional groups, while the sulfonate group can be used as a leaving group in other transformations. These properties make 4-bromophenethyl-4-methylbenzenesulfonate an invaluable tool for synthetic chemists working on drug discovery and development.

The exploration of 4-bromophenethyl-4-methylbenzenesulfonate has also led to insights into its metabolic stability and pharmacokinetic properties. Studies have shown that compounds containing sulfonate groups often exhibit good oral bioavailability and prolonged half-lives, which are desirable characteristics for therapeutic agents. Furthermore, the presence of a bromine atom can influence metabolic pathways, potentially leading to increased drug efficacy or reduced side effects. These findings underscore the importance of studying such compounds in detail before translating them into clinical applications.

Future research on 4-bromophenethyl-4-methylbenzenesulfonate is likely to focus on optimizing its pharmacological properties through structural modifications. By leveraging computational chemistry and high-throughput screening techniques, researchers can rapidly identify derivatives with improved potency, selectivity, and safety profiles. Additionally, advances in biocatalysis may enable more sustainable synthesis methods for this compound, reducing environmental impact while maintaining high yields.

In conclusion, 4-bromophenethyl-4-methylbenzenesulfonate (CAS No. 84913-19-9) represents a promising compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features, including the sulfonate group and brominated phenethyl moiety, make it a valuable scaffold for developing new drugs targeting various diseases. As research continues to uncover new applications and synthetic strategies for this compound, it is expected to play an increasingly important role in drug discovery and development efforts worldwide.